Cas no 2171414-68-7 (2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpyrrolidin-3-yl}acetic acid)

• Product Name: 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpyrrolidin-3-yl}acetic acid
• CAS No: 2171414-68-7
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6073561
• PubChem ID: 165817473
• Update Time: 2025-10-21

2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpyrrolidin-3-yl}acetic acid
• EN300-1561670
• 2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methylpyrrolidin-3-yl}acetic acid
• 2171414-68-7

• Inchi： 1S/C26H30N2O5/c1-3-23(25(31)28-13-16(2)17(14-28)12-24(29)30)27-26(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22-23H,3,12-15H2,1-2H3,(H,27,32)(H,29,30)/t16?,17?,23-/m0/s1
• InChI Key： HEFVWFPJMKLZAE-OCJFHSIUSA-N
• SMILES： O=C([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpyrrolidin-3-yl}acetic acid

A Comprehensive Overview of 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpyrrolidin-3-yl}acetic Acid (CAS No. 2171414-68-7)

The compound 2-{1-(2S)-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}butanoyl}-4-methylpyrrolidin is a complex organic molecule with significant potential in the field of medicinal chemistry and drug development. Its CAS registry number, CAS No. 2171414, uniquely identifies this compound within the chemical database, ensuring its precise identification and reference in scientific literature.

This molecule is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanoyl chain, and a pyrrolidine ring with a methyl substituent. The stereochemistry at the second carbon of the butanoyl chain is specified as (S), indicating a specific configuration that is critical for its biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of such compounds in the development of peptide-based therapeutics. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthesis and ensuring its bioavailability once administered. This makes the compound an attractive candidate for use in targeted drug delivery systems and as a precursor for more complex peptide structures.

The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, contributes to the molecule's stability and solubility properties, which are essential for its pharmacokinetic profile. The methyl substitution further enhances these properties, making it suitable for various biological applications.

In terms of applications, this compound has shown promise in areas such as cancer therapy, neurodegenerative diseases, and inflammation. Its ability to modulate key cellular pathways and interact with specific protein targets makes it a valuable tool in drug discovery efforts.

Moreover, advancements in computational chemistry have enabled researchers to predict the binding affinities and selectivities of this compound against various therapeutic targets with unprecedented accuracy. This has significantly accelerated the drug development process and improved the chances of identifying effective treatments for complex diseases.

In conclusion, the compound 2-{1-(2S)-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}butanoyl}-4-methylpyrrolidin represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with its favorable pharmacokinetic properties and potential therapeutic applications, positions it as a key player in the ongoing quest for innovative drug solutions.